Cas no 912759-78-5 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• CAS No: 912759-78-5
• MF: C₁₅H₁₀ClN₃O₃S
• MW: 347.776200771332
• CID: 6537175
• Update Time: 2025-06-08

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• Benzamide, N-(6-chloro-4-methyl-2-benzothiazolyl)-4-nitro-

• Inchi： 1S/C15H10ClN3O3S/c1-8-6-10(16)7-12-13(8)17-15(23-12)18-14(20)9-2-4-11(5-3-9)19(21)22/h2-7H,1H3,(H,17,18,20)
• InChI Key： FWDPECMYCPHJGO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(Cl)C=C2S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• pka: 7.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS No. 912759-78-5): A Comprehensive Overview

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS No. 912759-78-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide is a small molecule with a molecular formula of C₁₅H₁₀ClN₃O₃S and a molecular weight of approximately 337.77 g/mol. The compound features a benzothiazole core substituted with a chloro and methyl group at the 6 and 4 positions, respectively, and an amide linkage to a 4-nitrobenzene ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it suitable for various applications in medicinal chemistry.

Synthesis Methods: The synthesis of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide can be achieved through several well-documented routes. One common method involves the reaction of 6-chloro-4-methylbenzothiazole with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism, resulting in the formation of the desired product with high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions to enhance efficiency and reduce waste.

Biological Activities: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide has been extensively studied for its biological activities. One of its most notable properties is its potent antifungal activity against a wide range of fungal pathogens. Research has shown that this compound can effectively inhibit the growth of Candida albicans and Aspergillus fumigatus, making it a promising candidate for the development of antifungal drugs. Additionally, studies have demonstrated that N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

Clinical Applications: The potential clinical applications of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide are diverse and promising. In addition to its antifungal and anti-inflammatory properties, recent research has explored its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. These findings suggest that N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide could be further developed as a novel therapeutic agent for cancer treatment.

Toxicity and Safety: Understanding the toxicity profile of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide is crucial for its safe use in pharmaceutical applications. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully assess its safety profile in humans. Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy while minimizing potential side effects.

Current Research Trends: The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide. For instance, studies have explored the use of this compound as a lead structure for developing more potent derivatives with improved pharmacological properties. Techniques such as structure-based drug design and high-throughput screening are being employed to identify novel analogs with enhanced activity against specific targets.

Conclusion: In summary, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS No. 912759-78-5) is a versatile compound with significant potential in various biological applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play an important role in advancing healthcare solutions.